Cas no 2229258-14-2 ((4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl sulfamate)

• Product Name: (4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl sulfamate
• CAS No: 2229258-14-2
• MF: C₈H₁₃N₃O₃S
• MW: 231.27212023735
• CID: 6100360
• PubChem ID: 165700800
• Update Time: 2025-10-31

(4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl sulfamate
• EN300-1987054
• 2229258-14-2

• Inchi： 1S/C8H13N3O3S/c9-15(12,13)14-5-8-6-3-1-2-4-7(6)10-11-8/h1-5H2,(H,10,11)(H2,9,12,13)
• InChI Key： CHVKJCPUFMWMCN-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C2=C(CCCC2)NN=1

Computed Properties

• Exact Mass: 231.06776246g/mol
• Monoisotopic Mass: 231.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 106Ų

Additional information on (4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl sulfamate

The Chemical Compound CAS No. 2229258-14-2: (4,5,6,7-Tetrahydro-1H-indazol-3-yl)methyl Sulfamate

The compound identified by the CAS number 2229258-14-2, commonly referred to as (4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl sulfamate, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of sulfamates, which are widely studied for their applications in drug development and material science.

The structure of (4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl sulfamate consists of a tetrahydroindazole ring system substituted with a methyl group at the 3-position and a sulfamate group (-SO₂NH₂) attached to the methyl carbon. The tetrahydroindazole moiety is a bicyclic structure that combines an indole ring with a partially hydrogenated six-membered ring. This unique structure contributes to the compound's stability and reactivity.

Recent studies have highlighted the importance of tetrahydroindazole derivatives in medicinal chemistry. For instance, researchers have explored the potential of (4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl sulfamate as a precursor for synthesizing bioactive compounds with anti-inflammatory and anticancer properties. The sulfamate group is particularly interesting due to its ability to act as a bioisostere for hydroxyl groups in certain drug molecules.

In terms of synthesis, the preparation of CAS No. 2229258-14-2 involves multi-step organic reactions. Typically, the tetrahydroindazole ring is synthesized via cyclization reactions using appropriate starting materials such as amino alcohols or ketones. The introduction of the methyl sulfamate group requires careful optimization to ensure high yields and purity.

The physicochemical properties of this compound have been extensively studied using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These studies reveal that (4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl sulfamate exhibits good solubility in polar solvents and moderate stability under physiological conditions.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery programs. Its ability to form stable conjugates with other bioactive molecules makes it a valuable tool in combinatorial chemistry.

In conclusion, the compound CAS No. 2229258-14-2 represents a significant advancement in the field of organic synthesis and medicinal chemistry. Its unique structure and versatile functional groups make it a valuable asset for researchers seeking innovative solutions in drug development.